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Compound of Interest

Compound Name: Fmoc-D-methionine sulfone

CAS No.: 1247791-23-6

Cat. No.: B613485 Get Quote

Executive Summary
Fmoc-D-methionine sulfone (Fmoc-D-Met(O₂)-OH) is a specialized amino acid derivative

used primarily in peptide synthesis to introduce a stable, oxidized methionine analog. Unlike

methionine sulfoxide, the sulfone moiety is irreversibly oxidized, providing a chemically stable,

polar side chain that mimics oxidative stress biomarkers or alters peptide solubility and

aggregation profiles.

This guide provides validated solubility data, dissolution protocols, and handling strategies to

ensure high coupling efficiency and prevent synthesis failure due to precipitation or incomplete

solvation.

Physicochemical Profile
The following data establishes the baseline identity and physical constraints of the reagent.
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Property Specification

Chemical Name
N-alpha-(9-Fluorenylmethyloxycarbonyl)-D-

methionine sulfone

Synonyms Fmoc-D-Met(O₂)-OH

CAS Number 1247791-23-6

Molecular Weight 403.45 g/mol

Molecular Formula C₂₀H₂₁NO₆S

Appearance White to off-white crystalline powder

Melting Point 156 – 161 °C

Optical Rotation (C=1 in DMF)

Side Chain Polarity High (Sulfone group is strongly polar)

Solubility Data & Solvent Compatibility
Fmoc-D-Met(O₂)-OH exhibits distinct solubility characteristics compared to its unoxidized

counterpart (Fmoc-D-Met-OH) due to the increased polarity of the sulfone group.

Primary Solubility Data
The "Gold Standard" for SPPS reagent quality control is clear solubility at 0.5 M concentration.
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Solvent
Solubility Limit
(approx.)[1][2][3]

Suitability for SPPS Notes

DMF (N,N-

Dimethylformamide)

≥ 0.5 M (Clearly

soluble)
Optimal

Standard solvent for

dissolution and

coupling.

NMP (N-Methyl-2-

pyrrolidone)
≥ 0.5 M Excellent

Preferred for "difficult"

sequences or

microwave synthesis;

reduces aggregation.

DCM

(Dichloromethane)
Low / Moderate Poor

The polar sulfone

group reduces

solubility in non-polar

DCM compared to

standard Fmoc-Met-

OH. Avoid as primary

solvent.

Methanol/Ethanol Moderate Forbidden

Protic solvents react

with activated esters;

strictly avoid during

coupling steps.

Water Insoluble N/A
Precipitates

immediately.

Mechanistic Insight: The "Polarity Paradox"
While the sulfone group increases the hydrophilicity of the side chain, it can paradoxically lead

to inter-chain aggregation in the growing peptide due to strong dipole-dipole interactions.

Consequently, while the monomer dissolves well in DMF, the coupling efficiency may drop if the

resin-bound peptide aggregates.

Recommendation: For sequences >15 residues containing Met(O₂), use NMP or binary

solvent systems (DMF/DMSO) to disrupt potential secondary structure formation.
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Experimental Protocol: Dissolution & Coupling
This protocol is designed to generate a 0.2 M working solution, the industry standard for

automated synthesizers to prevent viscosity issues and ensure stoichiometric excess.

Reagents Required[3][4][9][10][11]
Fmoc-D-Met(O₂)-OH (MW: 403.45)

High-grade DMF (Amine-free, <0.03% water)

Sonicator (Optional but recommended)

Step-by-Step Workflow
Calculation: Calculate the mass required for a 0.2 M solution.

Formula:

Example: To prepare 10 mL, weigh 0.807 g.

Weighing: Weigh the powder into a dry polypropylene tube. Avoid glass scintillation vials if

using automated grippers to prevent breakage.

Solvent Addition: Add 70% of the calculated DMF volume.

Vortexing: Vortex vigorously for 30 seconds. The powder should disperse but may not fully

dissolve immediately due to crystal lattice energy.

Sonication (Critical Step): Sonicate at ambient temperature for 1–2 minutes.

Why? The sulfone analog has a higher melting point and lattice energy than standard Met.

Sonication ensures complete breakdown of micro-aggregates that can clog synthesizer

lines.

Final Adjustment: Add the remaining DMF to reach the target volume and invert to mix.

Visual Inspection: Hold against a light source. The solution must be optically clear with no

floating particulates.
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Automated Workflow Diagram
The following diagram illustrates the decision logic for solvent selection and preparation,

ensuring self-validating checks are met.
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Figure 1: Decision tree for the preparation of Fmoc-D-methionine sulfone solutions in SPPS.
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Troubleshooting & Stability
Common Issues

Incomplete Dissolution: If the solution remains cloudy after sonication, check the water

content of your DMF. Water acts as an anti-solvent for protected amino acids. Ensure DMF is

"sequencing grade" or stored over molecular sieves.

Gelation: At concentrations >0.5 M, the solution may become viscous or gel upon standing

due to hydrogen bonding. Always prepare fresh or dilute to 0.2 M.

Stability[7][10]
Oxidation: Unlike Fmoc-Met-OH, the sulfone derivative is already fully oxidized. It requires

no special protection from air (argon blanketing is unnecessary for the amino acid itself,

though recommended for the solvent).

Shelf Life: The solid is stable at 2–8 °C for >2 years. Solutions in DMF should be used within

24 hours to prevent slow Fmoc deprotection by trace amines in the solvent.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Fmoc-D-Methionine Sulfone Solubility
& Application]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613485#fmoc-d-methionine-sulfone-solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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